Cas no 832697-40-2 (1-(tert-Butoxycarbonyl)pyrrole-3-boronic Acid)

• Product Name: 1-(tert-Butoxycarbonyl)pyrrole-3-boronic Acid
• CAS No: 832697-40-2
• MF: C₉H₁₄BNO₄
• MW: 211.022762775421
• MDL: MFCD08234379
• CID: 716123
• PubChem ID: 18450544
• Update Time: 2025-10-29

1-(tert-Butoxycarbonyl)pyrrole-3-boronic Acid Chemical and Physical Properties

Names and Identifiers

• (1-(tert-Butoxycarbonyl)-1H-pyrrol-3-yl)boronic acid
• [1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrol-3-yl]boronic acid
• 1H-Pyrrole-1-carboxylicacid, 3-borono-, 1-(1,1-dimethylethyl) ester (9CI)
• 1-N-BOC-PYRROLE-3-BORONIC ACID
• 1-(tert-Butoxycarbonyl)pyrrole-3-boronic acid
• 1-(1,1-Dimethylethyl) 3-borono-1H-pyrrole-1-carboxylate (ACI)
• 1-tert-Butoxycarbonylpyrrole-3-boronic acid
• [1-[(tert-Butoxy)carbonyl]-1H-pyrrol-3-yl]boronic acid
• CS-12822
• AKOS015838294
• 1-Boc-1H-pyrrole-3-boronic Acid
• AC1014
• 1-(TERT-BUTOXYCARBONYL)PYRROL-3-YLBORONIC ACID
• CS-0175397
• 1-Boc-1H-pyrrole-3-boronicAcid
• {1-[(tert-butoxy)carbonyl]-1H-pyrrol-3-yl}boronic acid
• 832697-40-2
• MB05388
• DTXSID70593914
• 1-(tert-butoxycarbonyl)-1h-pyrrol-3-ylboronic acid
• MFCD08234379
• [1-(tert-Butoxycarbonyl)-1H-pyrrol-3-yl]boronic acid
• SCHEMBL1668950
• SY225621
• 1-(tert-Butoxycarbonyl)pyrrole-3-boronic Acid

• MDL： MFCD08234379
• Inchi： 1S/C9H14BNO4/c1-9(2,3)15-8(12)11-5-4-7(6-11)10(13)14/h4-6,13-14H,1-3H3
• InChI Key： JTFQDOHHXGSMFC-UHFFFAOYSA-N
• SMILES： O=C(N1C=C(B(O)O)C=C1)OC(C)(C)C

Computed Properties

• Exact Mass: 211.1015881g/mol
• Monoisotopic Mass: 211.1015881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.7Ų

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

1-(tert-Butoxycarbonyl)pyrrole-3-boronic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives

Additional information on 1-(tert-Butoxycarbonyl)pyrrole-3-boronic Acid

Comprehensive Guide to 1-(tert-Butoxycarbonyl)pyrrole-3-boronic Acid (CAS No. 832697-40-2): Properties, Applications, and Market Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, 1-(tert-Butoxycarbonyl)pyrrole-3-boronic Acid (CAS No. 832697-40-2) has emerged as a critical building block for synthesizing complex molecules. This compound, often abbreviated as Boc-pyrrole-3-boronic acid, is widely recognized for its versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and material science. Researchers and manufacturers are increasingly focusing on this compound due to its unique structural features, which enable the development of novel therapeutics and advanced materials.

The chemical structure of 1-(tert-Butoxycarbonyl)pyrrole-3-boronic Acid includes a pyrrole ring protected by a tert-butoxycarbonyl (Boc) group and a boronic acid functional group at the 3-position. This combination makes it an excellent candidate for palladium-catalyzed coupling reactions, which are pivotal in constructing carbon-carbon bonds. The Boc group provides stability during synthesis, while the boronic acid moiety facilitates efficient cross-coupling, making this compound indispensable in medicinal chemistry and agrochemical research.

One of the most compelling applications of 1-(tert-Butoxycarbonyl)pyrrole-3-boronic Acid is in the development of small-molecule inhibitors and biologically active compounds. With the growing demand for targeted therapies in oncology and neurology, researchers are leveraging this compound to design kinase inhibitors and GPCR modulators. Recent studies highlight its role in creating next-generation antiviral agents, aligning with global efforts to combat emerging infectious diseases. The compound's ability to integrate into heterocyclic frameworks also makes it valuable for developing fluorescent probes and organic electronic materials.

From a market perspective, the demand for 1-(tert-Butoxycarbonyl)pyrrole-3-boronic Acid is driven by the expansion of contract research organizations (CROs) and the pharmaceutical industry's focus on high-throughput screening. Suppliers are optimizing synthesis protocols to enhance purity and yield, addressing the needs of academic and industrial labs. Additionally, the rise of AI-driven drug discovery has spurred interest in boronic acid derivatives, as computational models predict their utility in fragment-based drug design.

For researchers working with 1-(tert-Butoxycarbonyl)pyrrole-3-boronic Acid, proper storage and handling are essential to maintain its reactivity. The compound is typically stored under inert conditions to prevent degradation of the boronic acid group. Solubility in common organic solvents like THF and DMF facilitates its use in diverse reaction conditions. As the scientific community continues to explore its potential, this compound remains a highly sought-after reagent for innovative chemical synthesis.

In summary, 1-(tert-Butoxycarbonyl)pyrrole-3-boronic Acid (CAS No. 832697-40-2) stands at the intersection of cutting-edge research and industrial application. Its role in cross-coupling chemistry, combined with its relevance to drug discovery and material science, ensures its prominence in the chemical landscape. As advancements in green chemistry and catalytic processes evolve, this compound will undoubtedly play a pivotal role in shaping the future of synthetic chemistry.